BENGHE Foundational & Exploratory

Check Availability & Pricing

2-(4-Chloro-2-fluorophenyl)propan-2-amine
chemical properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-(4-Chloro-2-
Compound Name:

fluorophenyl)propan-2-amine
CAS No.: 920501-76-4

Cat. No.: B12094329

Get Quote

An In-depth Technical Guide to 2-(4-Chloro-2-fluorophenyl)propan-2-amine: Properties,

Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 2-(4-Chloro-2-
fluorophenyl)propan-2-amine, a halogenated aromatic amine with significant potential as a
versatile building block in medicinal chemistry and drug development. Due to the limited
availability of direct experimental data for this specific compound in public literature, this
document synthesizes information from closely related structural analogs and established
principles of chemical reactivity and spectroscopy. We will explore its core chemical and
physical properties, propose robust synthetic pathways, predict its spectroscopic signature, and
discuss its potential applications, particularly focusing on the strategic roles of its fluorine and
chlorine substituents in modulating pharmacokinetic and pharmacodynamic properties. This
guide is intended for researchers, synthetic chemists, and drug development professionals
seeking to leverage this and similar scaffolds in their work.
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Core Chemical and Physical Properties

2-(4-Chloro-2-fluorophenyl)propan-2-amine is a substituted phenethylamine derivative
featuring a tertiary carbon attached to the aromatic ring, a primary amine, and two key halogen
substituents. The strategic placement of chloro and fluoro groups is known to significantly
influence a molecule's electronic properties, lipophilicity, and metabolic stability, making this a
compound of interest for synthetic programs.[1][2]

While specific experimental data is not widely published, its fundamental properties can be
reliably predicted.

Property Data / Predicted Value

IUPAC Name 2-(4-Chloro-2-fluorophenyl)propan-2-amine
Molecular Formula CoH11CIFN

Molecular Weight 187.64 g/mol

CAS Number Not readily available in public databases

) Predicted to be a solid at room temperature,
Physical State . :
especially as a hydrochloride salt.[3]

Expected to be soluble in organic solvents such

Solubility
as methanol, ethanol, and DMSO.
The basicity of the primary amine is expected to
) be lower than non-halogenated analogs due to
pKa (Amine)

the electron-withdrawing effects of the fluorine

and chlorine atoms on the phenyl ring.[4]

Chemical Structure:
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(Image generated for illustrative purposes)

Proposed Synthetic Pathways

The synthesis of 2-(4-Chloro-2-fluorophenyl)propan-2-amine can be approached through
several established methodologies in organic chemistry. The following protocols are proposed
based on high-yielding transformations used for structurally similar amines.[5][6]

Pathway A: Synthesis via Ritter Reaction

The Ritter reaction provides a direct route from a tertiary alcohol to a tertiary amine. This
pathway is advantageous for its straightforward nature and use of common reagents. The
required precursor, 2-(4-chloro-2-fluorophenyl)propan-2-ol, can be synthesized from the
corresponding ketone, 1-(4-chloro-2-fluorophenyl)ethan-1-one, via Grignard reaction with
methylmagnesium bromide.

e Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer,
dropping funnel, and nitrogen inlet, dissolve 2-(4-chloro-2-fluorophenyl)propan-2-ol (1.0 eq)
in acetonitrile (5-10 volumes).

o Acid Addition: Cool the mixture to 0°C in an ice bath. Slowly add concentrated sulfuric acid
(2.0-3.0 eq) dropwise, maintaining the internal temperature below 10°C.

e Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours. Monitor
the reaction progress by thin-layer chromatography (TLC) or LC-MS.

e Hydrolysis: Upon completion, carefully pour the reaction mixture onto crushed ice and stir.
Basify the aqueous solution to pH > 12 by the slow addition of concentrated sodium
hydroxide solution while cooling in an ice bath.

o Extraction & Purification: Extract the aqueous layer with an organic solvent (e.g., ethyl
acetate or dichloromethane) three times. Combine the organic layers, wash with brine, dry
over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude amine
can be purified by column chromatography or by forming the hydrochloride salt.

Pathway B: Synthesis via Reductive Amination

© 2026 BenchChem. All rights reserved. 3/13 Tech Support


https://www.benchchem.com/product/b12094329/docs?utm_src=pdf-body#2-4-chloro-2-fluorophenyl-propan-2-amine-chemical-properties
https://www.benchchem.com/product/b1390210
https://csclub.uwaterloo.ca/~pbarfuss/digitalocean/SyntheticAmphetamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12094329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reductive amination is a highly versatile and widely used method for amine synthesis, starting
from a ketone precursor. This pathway avoids the use of highly corrosive concentrated acids
required for the Ritter reaction.

Imine Formation: In a round-bottom flask, dissolve 1-(4-chloro-2-fluorophenyl)ethan-1-one
(1.0 eq) and a high concentration ammonia source, such as ammonium acetate (excess, ~10
eq), in anhydrous methanol. Stir the mixture at room temperature for 1-2 hours to facilitate
the formation of the imine intermediate.[5]

Reduction: Cool the reaction mixture to 0°C. Add a reducing agent, such as sodium
cyanoborohydride (NaBHsCN) or sodium triacetoxyborohydride (NaBH(OACc)s3) (1.5-2.0 eq),
portion-wise.

Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor for the
disappearance of the imine intermediate by TLC or GC-MS.

Workup: Quench the reaction by the slow addition of water. Remove the methanol under
reduced pressure. Add an aqueous base (e.g., 1M NaOH) to adjust the pH to >12.

Extraction & Purification: Extract the product with an organic solvent (e.g., diethyl ether or
ethyl acetate). Combine the organic layers, dry over a suitable drying agent (e.g., MgSOa),
filter, and concentrate in vacuo. Purify the resulting crude amine as described in Pathway A.

Pathway A: Ritter Reaction

NHs source,
Reducing Agent
(e.g., NaBHsCN)

~
E-(A-chIoro—2-f|uorophenyl)elhan-l-one\ 1. CH3CN, H2S0a
/" CHsMgBr ¢ 5 H»0. NaOH 2-(4-Chloro-2-fluorophenyl)
~ ' propan-2-amine
G-(4—chl0ro-Z-fIuorophenyl)propan-Z-oy

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://www.benchchem.com/product/b1390210
https://www.benchchem.com/product/b12094329/docs?utm_src=pdf-body-img#2-4-chloro-2-fluorophenyl-propan-2-amine-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12094329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Proposed synthetic routes to the target amine.

Predicted Spectroscopic Profile

The structural characterization of 2-(4-Chloro-2-fluorophenyl)propan-2-amine can be
achieved using standard spectroscopic technigues. The following data are predicted based on
analyses of similar structures.[5][7][8][9][10]
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Technique Predicted Observations

0 ~7.2-7.5 ppm: Complex multiplet, 3H
(Aromatic protons). 6 ~1.7 ppm: Singlet, 6H

1H NMR (CDCls, 400 MHz) (Two equivalent -CHs groups). & ~1.5 ppm
(variable): Broad singlet, 2H (-NHz protons, D20

exchangeable).

0 ~160-165 ppm: Aromatic Carbon (C-F),
exhibiting a large J C-F coupling constant.
~115-145 ppm: Aromatic Carbons (signals for
C-ClI, C-C, and other C-H carbons). 6 ~55-60
ppm: Quaternary Carbon (C-N). 6 ~25-30 ppm:
Methyl Carbons (-CHs).

13C NMR (CDCls, 100 MHz)

Molecular lon ([M]*): Expected at m/z = 187,
with a characteristic M+2 peak at m/z = 189 in
an ~3:1 ratio, indicative of the chlorine isotope.
Base Peak: Likely m/z = 172, corresponding to

Mass Spectrometry (EI) the loss of a methyl group ([M-15]*) via alpha-
cleavage, a common fragmentation for amines.
[5] Other Fragments: A peak corresponding to
the fluorochlorophenyl cation could also be
observed.

~3400-3300 cm~%: N-H stretching vibrations (a
doublet characteristic of a primary amine).[7]
~3100-3000 cm~%: Aromatic C-H stretching.
~2980-2850 cm~1: Aliphatic C-H stretching.

Infrared (IR) ~1620-1580 cm~1: N-H bending vibration.[11]
~1600 & 1500 cm~*: Aromatic C=C stretching.
~1250-1200 cm~1: Strong, sharp absorption
from C-F stretching.[5] ~850-800 cm~1: Aromatic
C-H bending.

Role in Medicinal Chemistry and Drug Development

The title compound is not a known therapeutic agent itself but serves as a valuable scaffold for
building more complex molecules. The combination of a tertiary amine "head" and a dual-
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halogenated aromatic "tail" provides distinct pharmacophoric elements for rational drug design.

¢ Influence of Fluorine: The substitution of hydrogen with fluorine is a well-established strategy
in medicinal chemistry. The 2-fluoro substituent can enhance metabolic stability by blocking
sites susceptible to oxidative metabolism, increase binding affinity to target proteins through
favorable electrostatic interactions, and improve penetration of the blood-brain barrier.[1][12]

« Influence of Chlorine: The 4-chloro substituent significantly increases the lipophilicity of the
aromatic ring, which can enhance membrane permeability and oral absorption. It also
provides an additional point of interaction (e.g., halogen bonding) within a protein's binding
pocket, potentially increasing potency and selectivity.[2]

e Amine Functional Handle: The primary amine is a key functional group that serves as a
versatile attachment point for building diversity. It readily undergoes reactions like acylation,
sulfonylation, and alkylation, allowing chemists to systematically explore structure-activity
relationships (SAR) by introducing a wide array of side chains.[5]

This scaffold is structurally related to classes of compounds known to have psychoactive or
other biological properties, such as substituted amphetamines and cathinones.[13][14] Its
derivatives could be explored as potential modulators of central nervous system targets, ion
channels, or enzymes, depending on the modifications made to the primary amine.

© 2026 BenchChem. All rights reserved. 7/13 Tech Support


https://www.smolecule.com/products/s790089
https://en.wikipedia.org/wiki/2-Fluoroamphetamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC7111421/
https://www.benchchem.com/product/b1390210
https://en.wikipedia.org/wiki/Para-Chloroamphetamine
https://pmc.ncbi.nlm.nih.gov/articles/PMC12027149/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12094329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

2-(4-Chloro-2-fluorophenyl)
propan-2-amine Scaffold

Fine-tunes electronics,
ipophilicity, and metabolism

Versatile point for| Provides rigid scaffold
SAR exploration for substituent orientation

Primary Amine Aromatic Ring Dual Halogenation
(Functional Handle) (Core Structure) (Property Modulation)

Fluorine: Chlorine:
- Metabolic Stability i Lipophilidity
- Binding Affinity - Halogen Bonding
- BBB Penetration

Click to download full resolution via product page

Caption: Key pharmacophoric regions of the scaffold.

Safety and Handling

As with any laboratory chemical, 2-(4-Chloro-2-fluorophenyl)propan-2-amine should be
handled by trained professionals in a well-ventilated chemical fume hood.[15] Based on safety
data sheets for analogous aromatic amines, the following hazards should be anticipated:

» Health Hazards: Harmful if swallowed, in contact with skin, or if inhaled.[16] Causes skin
irritation and serious eye irritation.[17]

e Personal Protective Equipment (PPE): Wear appropriate protective gloves (e.g., nitrile),
chemical safety goggles, and a lab coat.[18]

e Handling: Avoid breathing dust, fumes, or vapors. Do not eat, drink, or smoke when using
this product. Wash hands thoroughly after handling.[15][19]

» Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly closed and
away from incompatible materials such as strong oxidizing agents.[16][18]
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o First Aid:

o

Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated
clothing.[17]

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[17]

(¢]

Ingestion: Rinse mouth. Call a poison control center or physician if you feel unwell.[16]

[¢]

Inhalation: Remove person to fresh air and keep comfortable for breathing.[17]
References
e Reagentia. 2-(4-Fluorophenyl)Propan-2-Amine (1 x 1 g). Available at: [Link]

o American Elements. 2-(2-chloro-4-fluorophenyl)propan-2-amine hydrochloride. Available at:
[Link]

e PubChem. (2R)-1-(4-chlorophenyl)propan-2-amine. National Center for Biotechnology
Information. Available at: [Link]

o Advanced ChemBlocks. 2-(4-Fluoro-2-methylphenyl)propan-2-amine hydrochloride.
Available at: [Link]

e Doc Brown's Advanced Organic Chemistry. Infrared spectrum of propan-2-amine. Available
at: [Link]

¢ Roy, et al. (2024). Synthesis of [(2-Chlorophenyl)-(4-fluorophenyl)methylene]-(4-
fluorophenyl)amine. MDPI. Available at: [Link]

e SWGDRUG.org. (2013). 2-Fluoroamphetamine. Available at: [Link]
e Doc Brown's Chemistry. 1H NMR spectra of propan-2-amine. Available at: [Link]

e Upthagrove, A. L., Hackett, M., & Nelson, W. L. (1999). Mass spectral fragmentation
pathways of propranolol related beta-fluorinated amines studied by electrospray and electron

© 2026 BenchChem. All rights reserved. 9/13 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH5101603&productDescription=1-4-FLROPHENL-2-PROPLAMIN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5101603&productDescription=1-4-FLROPHENL-2-PROPLAMIN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.keyorganics.net/app/uploads/sds/HS-7644_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5101603&productDescription=1-4-FLROPHENL-2-PROPLAMIN+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.reagentia.sk/en/produkt/2-4-fluorophenylpropan-2-amine-1-x-1-g/
https://www.americanelements.com/2-2-chloro-4-fluorophenyl-propan-2-amine-hydrochloride-1306604-78-3
https://pubchem.ncbi.nlm.nih.gov/compound/719679
https://www.advancedchemblocks.com/product/2-4-fluoro-2-methylphenyl-propan-2-amine-hydrochloride.html
https://www.docbrown.info/page06/IRspec/Propan2amineIR.htm
https://www.mdpi.com/1422-8599/2024/1/m1892
https://www.swgdrug.org/Monographs/2-Fluoroamphetamine.pdf
https://www.docbrown.info/page06/1HNMR/Propan2amine1HNMR.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12094329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

impact ionization. Rapid communications in mass spectrometry, 13(16), 1671-1679.
Available at: [Link]

Jatana, N., et al. (2020). Synthetic approaches and pharmaceutical applications of chloro-
containing molecules for drug discovery: A critical review. Heliyon, 6(11), e05474. Available
at: [Link]

Xinyanbo.com. 2-(2-chloro-4-fluorophenyl)propan-2-amine hydrochloride. Available at: [Link]
Wikipedia. 2-Fluoroamphetamine. Available at: [Link]
Wikipedia. para-Chloroamphetamine. Available at: [Link]

Doc Brown's Advanced Organic Chemistry. Mass spectrum of propan-2-amine. Available at:
[Link]

Doc Brown's Chemistry. 13C NMR spectra of propan-2-amine. Available at: [Link]
University of Calgary. Sample IR spectra. Available at: [Link]

WikiEducator.org. Chapter-20: Infrared spectroscopy. Available at: [Link]

SpectraBase. 1-(4-Fluorophenyl)propan-2-amine. Available at: [Link]

PubChemlLite. 2-(3-chloro-2-fluorophenyl)propan-2-amine hydrochloride. Available at: [Link]

Power, J. D. (2006). Review: Synthetic Methods for Amphetamine. Trinity College Dublin.
Available at: [Link]

Costa, J. L., et al. (2025). Synthesis, Characterization, and Biological Effects of Chloro-
Cathinones: Toxicity and Potential Neurological Impact. International Journal of Molecular
Sciences, 26(7), 3540. Available at: [Link]

Royal Society of Chemistry. (2024). FDA-approved drugs containing dimethylamine
pharmacophore: a review of the last 50 years. Available at: [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10440986/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7674116/
https://www.xinyanbo.com/product/1306604-78-3.html
https://en.wikipedia.org/wiki/2-Fluoroamphetamine
https://en.wikipedia.org/wiki/Para-Chloroamphetamine
https://www.docbrown.info/page06/Msspec/Propan2amineMS.htm
https://www.docbrown.info/page06/13CNMR/13CPropan2amine.htm
https://www.chem.ucalgary.ca/courses/351/laboratory/ir/ir_notes_5.html
https://wikieducator.org/Chapter-20:Infrared_spectroscopy(Identifying_Compounds_or_ligands)
https://spectrabase.com/spectrum/Agilent:32863
https://pubchemlite.deepchem.org/compound/75422175
https://www.tcd.ie/slscs/assets/documents/md_theses/Jeremy_Power.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11013401/
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra03681j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12094329?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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